Cas no 161469-43-8 (1,2-Propanediol, 3-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)-)

• Product Name: 1,2-Propanediol, 3-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)-
• CAS No: 161469-43-8
• MF: C₁₉H₂₆O₃Si
• MW: 330.493446826935
• CID: 1341496
• PubChem ID: 10806357
• Update Time: 2025-04-20

1,2-Propanediol, 3-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)-
• (2S)-3-[tert-butyl(diphenyl)silyl]oxypropane-1,2-diol
• (2S)-3-(2,2-Dimethyl-1,1-diphenyl-1-silapropoxy)propane-1,2-diol
• DTXSID20445217
• SCHEMBL218117
• O-(t-butyldiphenylsilyl)-sn-glycerol
• 161469-43-8
• RYZYNNLPABISLU-INIZCTEOSA-N

• Inchi： 1S/C19H26O3Si/c1-19(2,3)23(22-15-16(21)14-20,17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-13,16,20-21H,14-15H2,1-3H3/t16-/m0/s1
• InChI Key： RYZYNNLPABISLU-INIZCTEOSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@H](CO)O

Computed Properties

• Exact Mass: 330.16518
• Monoisotopic Mass: 330.16512122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69